
Compound of Interest

Compound Name: Trimesitylphosphine
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Executive Summary
Trimesitylphosphine, P(Mes)₃, is a tertiary phosphine ligand renowned for its significant steric bulk and strong electron-donating characteristics. The

Introduction to Trimesitylphosphine
Trimesitylphosphine is an organophosphorus compound with the chemical formula C₂₇H₃₃P. Structurally, it consists of a central phosphorus atom bo

graph Trimesitylphosphine_Structure {

  layout="neato";

  node [shape=circle, style=filled, fontname="Arial", fontsize=12];

  edge [fontname="Arial", fontsize=11];

// Node Definitions

P [label="P", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"];

C1 [label="C", fillcolor="#202124", fontcolor="#FFFFFF", pos="-1.5,0.8!"];

C2 [label="C", fillcolor="#202124", fontcolor="#FFFFFF", pos="1.5,0.8!"];

C3 [label="C", fillcolor="#202124", fontcolor="#FFFFFF", pos="0,-1.8!"];

Mes1 [label="Mesityl", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124", pos="-2.5,1.6!"];

Mes2 [label="Mesityl", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124", pos="2.5,1.6!"];

Mes3 [label="Mesityl", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124", pos="0,-2.8!"];

// Edge Definitions

P -- C1;

P -- C2;

P -- C3;

C1 -- Mes1 [style=dashed];

C2 -- Mes2 [style=dashed];

C3 -- Mes3 [style=dashed];

}

Cyclic Voltammetry (CV) Protocol

Materials:
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Trimesitylphosphine

High-purity, dry, non-aqueous solvent (e.g., acetonitrile or dichloromethane)

Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆)

Potentiostat

Three-electrode electrochemical cell:

Working Electrode (e.g., glassy carbon or platinum disk)

Reference Electrode (e.g., Ag/AgCl or Ag/Ag⁺)

Counter/Auxiliary Electrode (e.g., platinum wire)
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Inert gas (N₂ or Ar) for deoxygenation

Procedure:

Electrode Polishing: The working electrode is polished to a mirror finish using alumina slurry on a polishin

Cell Assembly: The electrochemical cell is assembled with the three electrodes.

Solution Preparation: A solution of the analyte (trimesitylphosphine) and the supporting electrolyte is prep

Deoxygenation: The solution is purged with an inert gas for 15-20 minutes to remove dissolved oxygen, which 

Data Acquisition: The potentiostat is used to apply a potential sweep. The potential is scanned from an init

Data Analysis: The voltammogram is analyzed to determine the oxidation and reduction peak potentials, which 
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Role in Catalysis: Linking Electronics to Reactivity

The combination of strong electron-donating ability (low TEP) and extreme steric bulk (large cone angle) makes

Suzuki-Miyaura Coupling

In the Suzuki-Miyaura reaction, which forms C-C bonds, the catalytic cycle involves oxidative addition, transm

Buchwald-Hartwig Amination

Similarly, in the Buchwald-Hartwig amination for C-N bond formation, the ligand's properties are crucial. The 
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Conclusion

Trimesitylphosphine is a powerful ligand in the arsenal of the synthetic chemist. Its well-defined electronic 

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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